Cas no 1262411-68-6 (4-methylthiane-4-carbaldehyde)

• Product Name: 4-methylthiane-4-carbaldehyde
• CAS No: 1262411-68-6
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 5695618
• PubChem ID: 86646683
• Update Time: 2025-10-29

4-methylthiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-tetrahydro-thiopyran-4-carbaldehyde
• AT10702
• SCHEMBL2278176
• FYJVZSBCBZALDL-UHFFFAOYSA-N
• 4-methylthiane-4-carbaldehyde
• 4-METHYLTETRAHYDRO-2H-THIOPYRAN-4-CARBALDEHYDE
• 4-FORMYL-4-METHYLTHIANE
• 1262411-68-6
• EN300-1620657
• 2H-Thiopyran-4-carboxaldehyde, tetrahydro-4-methyl-

• Inchi： 1S/C7H12OS/c1-7(6-8)2-4-9-5-3-7/h6H,2-5H2,1H3
• InChI Key： FYJVZSBCBZALDL-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(C)CC1

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 217.7±33.0 °C(Predicted)

Additional information on 4-methylthiane-4-carbaldehyde

4-Methylthiane-4-Carbaldehyde: A Comprehensive Overview

4-Methylthiane-4-carbaldehyde (CAS No. 1262411-68-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as methylthiane carbaldehyde, belongs to the class of thiane derivatives, which have garnered attention due to their unique chemical properties and potential applications in various industries. The compound's structure, consisting of a thiane ring with a methyl group and an aldehyde functional group, makes it a versatile molecule with diverse reactivity.

Recent studies have highlighted the importance of thiane derivatives in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored the use of 4-methylthiane-4-carbaldehyde as a precursor for synthesizing novel polymers and organic semiconductors. These materials exhibit promising electronic properties, making them suitable for applications in flexible electronics and light-emitting diodes (LEDs). The ability of this compound to undergo various condensation reactions has further expanded its utility in material synthesis.

The synthesis of 4-methylthiane-4-carbaldehyde involves a multi-step process that typically begins with the preparation of the corresponding thiol derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is critical for its application in high-tech industries.

In addition to its role in materials science, 4-methylthiane-4-carbaldehyde has shown potential in biological systems. Recent investigations have demonstrated its ability to interact with specific proteins, suggesting its potential as a lead compound in drug discovery. The aldehyde group's reactivity allows for selective modification of biomolecules, which could pave the way for innovative therapeutic strategies.

The chemical stability and reactivity of methylthiane carbaldehyde make it an ideal candidate for use in green chemistry initiatives. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with the growing demand for sustainable chemical processes. Researchers are actively exploring its application in bio-based polymer synthesis, which could reduce reliance on petroleum-derived materials.

From an environmental perspective, understanding the degradation pathways of 4-methylthiane-4-carbaldehyde is crucial for assessing its ecological impact. Studies have shown that under specific conditions, this compound undergoes hydrolytic cleavage, leading to the formation of less complex molecules. This knowledge is essential for developing safe disposal methods and minimizing environmental risks associated with its use.

In conclusion, 4-methylthiane-4-carbaldehyde (CAS No. 1262411-68-6) stands out as a multifaceted compound with applications spanning organic chemistry, materials science, and biotechnology. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and technologies.